Cas no 89929-12-4 (3-Isoquinolinecarboxylic acid, 1-methoxy-4-methyl-)

• Product Name: 3-Isoquinolinecarboxylic acid, 1-methoxy-4-methyl-
• CAS No: 89929-12-4
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 585132
• PubChem ID: 13230080
• Update Time: 2025-04-19

3-Isoquinolinecarboxylic acid, 1-methoxy-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Isoquinolinecarboxylic acid, 1-methoxy-4-methyl-
• 1-methoxy-4-methylisoquinoline-3-carboxylic acid
• DTXSID20530359
• 89929-12-4

• Inchi： 1S/C12H11NO3/c1-7-8-5-3-4-6-9(8)11(16-2)13-10(7)12(14)15/h3-6H,1-2H3,(H,14,15)
• InChI Key： IQAZFOPTUKGKED-UHFFFAOYSA-N
• SMILES： O(C)C1=C2C=CC=CC2=C(C)C(C(=O)O)=N1

Computed Properties

• Exact Mass: 217.07389321g/mol
• Monoisotopic Mass: 217.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 59.4Ų